Cas no 1416881-50-9 (4,5-Di(9H-carbazole-9-yl)phthalonitrile)

• Product Name: 4,5-Di(9H-carbazole-9-yl)phthalonitrile
• CAS No: 1416881-50-9
• MF: C₃₂H₁₈N₄
• MW: 458.51212644577
• MDL: MFCD28369264
• CID: 2950834
• Update Time: 2025-04-21

4,5-Di(9H-carbazole-9-yl)phthalonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-bis(carbazol-9-yl)-1,2-dicyanobenzene
• 1,2-Benzenedicarbonitrile, 4,5-di-9H-carbazol-9-yl-
• 4,5-Di(9H-carbazol-9-yl)phthalonitrile
• 4,5-Di(9H-carbazole-9-yl)phthalonitrile
• 4,5-di(carbazol-9-yl)benzene-1,2-dicarbonitrile
• AT25806
• 1,2-bis(carbazol-9-yl)-4,5-dicyanobenzene

• MDL： MFCD28369264
• Inchi： 1S/C32H18N4/c33-19-21-17-31(35-27-13-5-1-9-23(27)24-10-2-6-14-28(24)35)32(18-22(21)20-34)36-29-15-7-3-11-25(29)26-12-4-8-16-30(26)36/h1-18H
• InChI Key： BSQBWXBFVYTYOL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C2=CC=CC=C12)C1=CC(C#N)=C(C#N)C=C1N1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 2
• Complexity: 794
• XLogP3: 7.5
• Topological Polar Surface Area: 57.4

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.7E-7 g/L) (25 ºC),